N-(4-bromophenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16BrN5OS/c1-13-2-4-14(5-3-13)20-24-23-17-10-11-19(25-26(17)20)28-12-18(27)22-16-8-6-15(21)7-9-16/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: GZFHDSCDNXGLLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C20H16BrN5OS
• Molecular Weight: 454.3 g/mol
• CAS No.: 852375-54-3

Description

“N-(4-bromophenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide” is a complex organic compound. It contains a triazolopyridazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For instance, alkynyl heterocycles have been shown to be effective dipolarophiles for pyridine N-imine.

Scientific Research Applications

Antiasthma Agents

• Triazolo[1,5-c]pyrimidines, which are structurally similar to the compound , have been found to be effective as mediator release inhibitors, potentially useful in antiasthma treatments. These compounds have shown promising activity in human basophil histamine release assays (Medwid et al., 1990).

Antimicrobial Activity

• Novel 1,2,4-triazoles, triazolo[3,4-b][1,3,4]thiadiazoles, and triazolo[3,4-b][1,3,4]thiadiazines, which share structural elements with the compound, have been synthesized and demonstrated significant antimicrobial activity (Abbady, 2014).

Insecticidal Properties

• Some heterocycles incorporating a thiadiazole moiety have been evaluated for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. These findings suggest potential applications in pest control (Fadda et al., 2017).

Quantum Calculations and Antimicrobial Activity

• The reactivity of certain acetamide derivatives with nitrogen-based nucleophiles has been studied, showing good antimicrobial activity. This highlights the potential use of these compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).

Antibacterial Activity

• Synthesized triazolo[3,4-b][1,3,4]thiadiazines and triazolo[3,4-b][1,3,4]thiadiazin-6-ones have been screened for their antibacterial activities, showing good results against various bacterial strains, indicating potential for developing new antibacterial drugs (Almajan et al., 2010).